Cas no 117860-59-0 (1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 117860-59-0
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 1207199
• PubChem ID: 14266059
• Update Time: 2025-05-19

1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]-
• 5-(Benzyloxycarbonylamino)-1-methylpyrazole-3-carboxylic acid
• DB-168003
• SCHEMBL4759503
• 5-{[(benzyloxy)carbonyl]amino}-1-methyl-1H-pyrazole-3-carboxylic acid
• EN300-634662
• 117860-59-0

• Inchi： 1S/C13H13N3O4/c1-16-11(7-10(15-16)12(17)18)14-13(19)20-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,14,19)(H,17,18)
• InChI Key： RGXHRAUXABGJCL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)O)=NN1C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]-

Research Briefing on 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]- (CAS: 117860-59-0)

1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]-, with the CAS number 117860-59-0, is a specialized pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole-carboxylic acid family, which is known for its versatile applications in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutic agents targeting various diseases, including inflammation, cancer, and infectious diseases.

The structural features of 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]- make it an attractive scaffold for medicinal chemistry. The presence of the phenylmethoxycarbonyl (Cbz) protecting group on the amino functionality allows for selective deprotection and further functionalization, enabling the synthesis of diverse derivatives. Recent research has focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 117860-59-0 as a precursor for the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers employed a combination of computational modeling and structure-activity relationship (SAR) studies to identify key modifications that enhanced binding affinity and selectivity. These findings underscore the potential of 117860-59-0 as a valuable tool in the design of targeted therapies.

Another notable application of 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]- is in the field of anti-inflammatory drug development. A study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel pyrazole-based compounds derived from 117860-59-0, which showed significant anti-inflammatory activity in vitro and in vivo. The compounds were found to inhibit the production of pro-inflammatory cytokines, suggesting their potential as candidates for treating chronic inflammatory conditions.

Beyond its therapeutic applications, 117860-59-0 has also been investigated for its role in chemical biology. Researchers have utilized this compound as a probe to study enzyme mechanisms and protein-ligand interactions. Its ability to form stable complexes with specific enzymes has made it a useful tool for elucidating biochemical pathways and identifying new drug targets. Recent advancements in labeling techniques have further expanded its utility in proteomics and metabolomics studies.

In conclusion, 1H-Pyrazole-3-carboxylic acid,1-methyl-5-[[(phenylmethoxy)carbonyl]amino]- (CAS: 117860-59-0) represents a promising compound with diverse applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential in the development of novel therapeutics and as a tool for understanding biological processes. Future studies are expected to focus on expanding its synthetic utility, optimizing its pharmacological properties, and exploring its applications in emerging areas such as personalized medicine and targeted drug delivery.